Cas no 62198-65-6 (3-Ethyl-2,4,5-trimethylheptane)

• Product Name: 3-Ethyl-2,4,5-trimethylheptane
• CAS No: 62198-65-6
• MF: C₁₂H₂₆
• MW: 170.334844112396
• CID: 2835640
• PubChem ID: 53428981
• Update Time: 2025-04-21

3-Ethyl-2,4,5-trimethylheptane Chemical and Physical Properties

Names and Identifiers

• 62198-65-6
• DTXSID50700008
• 3-Ethyl-2,4,5-trimethylheptane

• Inchi： 1S/C12H26/c1-7-10(5)11(6)12(8-2)9(3)4/h9-12H,7-8H2,1-6H3
• InChI Key： JFKSTTDMBQAPCT-UHFFFAOYSA-N
• SMILES： C(CC)(C(C)C)C(C)C(C)CC

Computed Properties

• Exact Mass: 170.203450829g/mol
• Monoisotopic Mass: 170.203450829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Saturated hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons